Cas no 2624125-26-2 (ethyl 5,9-dioxononanoate)

• Product Name: ethyl 5,9-dioxononanoate
• CAS No: 2624125-26-2
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 6265111
• PubChem ID: 165906044
• Update Time: 2025-05-24

ethyl 5,9-dioxononanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 5,9-dioxononanoate
• EN300-27103641
• 2624125-26-2

• Inchi： 1S/C11H18O4/c1-2-15-11(14)8-5-7-10(13)6-3-4-9-12/h9H,2-8H2,1H3
• InChI Key： FYNKTJAVIKPCNX-UHFFFAOYSA-N
• SMILES： O=C(CCCC=O)CCCC(=O)OCC

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60.4Ų

Additional information on ethyl 5,9-dioxononanoate

Ethyl 5,9-Dioxononanoate: A Comprehensive Overview

Ethyl 5,9-dioxononanoate (CAS No: 2624125-26-2) is a compound of significant interest in the field of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in various industries. Recent studies have shed light on its synthesis, characterization, and functional properties, making it a topic of considerable research interest.

The chemical structure of ethyl 5,9-dioxononanoate is defined by its nine-carbon chain with two oxygen atoms at positions 5 and 9. This configuration imparts specific physical and chemical properties that are advantageous in certain applications. For instance, the presence of oxygen atoms contributes to its solubility in polar solvents and enhances its reactivity in various chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of ethyl 5,9-dioxononanoate through a variety of methods. One notable approach involves the use of catalytic cross-coupling reactions, which have been optimized to achieve high yields and purity. These methods not only enhance the scalability of production but also align with the growing demand for sustainable chemical processes.

The application potential of ethyl 5,9-dioxononanoate is vast and spans multiple sectors. In the pharmaceutical industry, it has been explored as a precursor for drug delivery systems due to its ability to form stable complexes with active pharmaceutical ingredients. Additionally, in the field of polymer science, this compound has shown promise as a building block for synthesizing biodegradable polymers, addressing the global challenge of plastic waste.

Recent research has also highlighted the role of ethyl 5,9-dioxononanoate in green chemistry initiatives. Its use as a solvent in environmentally friendly chemical processes has been documented, showcasing its potential to reduce the environmental footprint of industrial operations. Furthermore, studies on its biodegradation properties have demonstrated that it can be effectively broken down under specific conditions, making it a more sustainable alternative to traditional chemicals.

The market demand for ethyl 5,9-dioxononanoate is influenced by its versatility and performance characteristics. As industries continue to prioritize sustainability and efficiency, compounds like ethyl 5,9-dioxononanoate are expected to play a pivotal role in driving innovation across various sectors.

In conclusion, ethyl 5,9-dioxononanoate (CAS No: 2624125-26-2) stands out as a compound with immense potential due to its unique properties and diverse applications. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in both academic and industrial settings.